Cas no 129831-99-8 (MC 976)
MC 976 structure
Product Name:MC 976
CAS No:129831-99-8
MF:C27H42O3
MW:414.620588779449
CID:221904
Update Time:2025-04-19
MC 976 Chemical and Physical Properties
Names and Identifiers
-
- (1R,3S,5Z)-5-[(2E)-2-[(1R,7aR)-1-[(2R)-5-cyclopropyl-5-hydroxypentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- 9,10-Secochola-5,7,10(19)-triene-1,3,24-triol,24-cyclopropyl-, (1a,3b,5Z,7E)- (9CI)
- MC-976
- MC 976
- (1alpha,3beta,5Z,7E)-24-Cyclopropyl-9,10-secochola-5,7,10(19)-triene-1,3,24-triol
-
- Inchi: 1S/C27H42O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-26,28-30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10-/t17-,22-,23-,24?,25?,26+,27-/m1/s1
- InChI Key: NQHWMFGCRBTMOO-KJLYFKKZSA-N
- SMILES: OC(C1CC1)CC[C@@H](C)[C@H]1CCC2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C
Computed Properties
- Exact Mass: 272.08309
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
Experimental Properties
- Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
- PSA: 52.54
MC 976 Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
MC 976 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-15267-1mg |
MC 976 |
129831-99-8 | 1mg |
¥8602 | 2022-05-18 | ||
| TRC | B598580-0.5mg |
MC 976 |
129831-99-8 | 0.5mg |
$ 155.00 | 2022-06-07 | ||
| TRC | B598580-2.5mg |
MC 976 |
129831-99-8 | 2.5mg |
$ 873.00 | 2023-04-18 | ||
| TRC | B598580-5mg |
MC 976 |
129831-99-8 | 5mg |
$ 1499.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M911723-1mg |
MC 976 |
129831-99-8 | 98% | 1mg |
¥14,981.00 | 2022-01-14 | |
| ChemScence | CS-1165-1mg |
MC 976 |
129831-99-8 | 1mg |
$1110.0 | 2021-09-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M39480-1mg |
9,10-Secochola-5,7,10(19)-triene-1,3,24-triol,24-cyclopropyl-, (1a,3b,5Z,7E)- (9CI) |
129831-99-8 | 1mg |
¥13972.0 | 2021-09-08 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57350-1mg |
MC 976 |
129831-99-8 | 98% | 1mg |
¥7733.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57350-5mg |
MC 976 |
129831-99-8 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57350-10mg |
MC 976 |
129831-99-8 | 98% | 10mg |
¥0.00 | 2023-09-07 |
MC 976 Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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